4-(1-piperidinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C17H24N2O4S/c20-17(18-13-15-5-4-12-23-15)14-6-8-16(9-7-14)24(21,22)19-10-2-1-3-11-19/h6-9,15H,1-5,10-13H2,(H,18,20)
• InChI Key: DXUOIJRXGQKEIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3CCCO3
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

4-(1-piperidinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is also known by its chemical name, PSB-0739, and is a potent and selective antagonist of the orexin-1 receptor.

Mechanism of Action

PSB-0739 acts as an antagonist of the orexin-1 receptor, which is involved in the regulation of various physiological processes, including sleep-wake cycles, appetite, and stress response. By blocking the activity of this receptor, PSB-0739 can modulate these processes and produce therapeutic effects.
Biochemical and physiological effects:
PSB-0739 has been shown to have a range of biochemical and physiological effects in animal models. It has been found to reduce wakefulness and increase sleep duration, as well as reduce anxiety and depression-like behaviors. The compound has also been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of using PSB-0739 in lab experiments is its high potency and selectivity for the orexin-1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using PSB-0739 is its relatively short half-life, which can make it difficult to maintain stable levels of the compound in vivo.

Future Directions

There are several potential future directions for research on PSB-0739. One area of interest is its potential use in the treatment of obesity, as it has been found to reduce food intake in animal models. Another area of interest is its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models. Further research is also needed to better understand the mechanisms underlying the compound's effects on sleep, anxiety, and depression.

Synthesis Methods

The synthesis of PSB-0739 involves a series of chemical reactions that result in the formation of the final product. The process begins with the reaction of 4-fluorobenzaldehyde with piperidine to form the intermediate product, 4-fluorobenzylpiperidine. This intermediate is then reacted with tetrahydrofuran-2-carboxylic acid to form the final product, PSB-0739.

Scientific Research Applications

PSB-0739 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to be effective in the treatment of sleep disorders, anxiety, depression, and addiction. The compound has also been studied for its potential use in the treatment of obesity, as it has been found to reduce food intake in animal models.